(1R)-1-(4-Ethoxyphenyl)-2-methoxyethan-1-amine

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: (1R)-1-(4-ethoxyphenyl)-2-methoxyethanamine
• InChI: InChI=1S/C11H17NO2/c1-3-14-10-6-4-9(5-7-10)11(12)8-13-2/h4-7,11H,3,8,12H2,1-2H3/t11-/m0/s1
• InChI Key: WCVPSQFGOHVLIT-NSHDSACASA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)[C@H](COC)N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(COC)N

Description

(1R)-1-(4-Ethoxyphenyl)-2-methoxyethan-1-amine (CAS: 1614222-48-8) is a chiral primary amine characterized by a 4-ethoxyphenyl group and a 2-methoxyethylamine substituent in the (1R)-configuration. Its molecular formula is C₁₁H₁₇NO₂ (free base), with a molecular weight of 231.72 g/mol for the hydrochloride salt . The compound’s stereochemistry and functional groups make it relevant in medicinal chemistry, particularly for structure-activity relationship (SAR) studies. It is commercially available as a powder, stored at 4°C, and typically used in life sciences research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R)-1-(4-Ethoxyphenyl)-2-methoxyethan-1-amine typically involves the reaction of 4-ethoxybenzaldehyde with a suitable amine precursor under controlled conditions. The reaction may proceed through a series of steps including condensation, reduction, and methylation. Specific reaction conditions such as temperature, solvent, and catalysts are optimized to achieve high yield and purity.

Industrial Production Methods

In an industrial setting, the production of (1R)-1-(4-Ethoxyphenyl)-2-methoxyethan-1-amine may involve large-scale chemical reactors and continuous flow processes. The use of advanced technologies such as automated synthesis and real-time monitoring ensures consistent quality and efficiency. Industrial methods may also incorporate environmentally friendly practices to minimize waste and reduce the environmental impact.

Chemical Reactions Analysis

Types of Reactions

(1R)-1-(4-Ethoxyphenyl)-2-methoxyethan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other derivatives.

Reduction: Reduction reactions may yield amine derivatives with different functional groups.

Substitution: The ethoxy and methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts. Reaction conditions such as temperature, pressure, and solvent choice are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield aldehydes or ketones, while substitution reactions can produce a wide range of functionalized derivatives.

Scientific Research Applications

Chemistry

In chemistry, (1R)-1-(4-Ethoxyphenyl)-2-methoxyethan-1-amine is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology

In biological research, this compound may be studied for its potential interactions with biological molecules. It can serve as a model compound for understanding the behavior of similar amines in biological systems.

Medicine

In the field of medicine, (1R)-1-(4-Ethoxyphenyl)-2-methoxyethan-1-amine may be investigated for its potential therapeutic properties. Research may focus on its effects on specific biological targets and its potential as a drug candidate.

Industry

In industrial applications, this compound may be used in the development of new materials, such as polymers and coatings. Its unique chemical properties make it suitable for various industrial processes.

Mechanism of Action

The mechanism of action of (1R)-1-(4-Ethoxyphenyl)-2-methoxyethan-1-amine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s effects are mediated through binding to these targets and modulating their activity. The pathways involved in these interactions are complex and may vary depending on the specific application.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications and Substituent Effects

The target compound’s structure can be compared to analogs with variations in the aryl group, amine chain, or stereochemistry. Key examples include:

Table 1: Structural Comparison of Selected Amine Derivatives

Compound Name	Substituents (Aryl Group)	Amine Chain Modification	Molecular Formula	Molecular Weight (g/mol)	Key Features/Activity	References
(1R)-1-(4-Ethoxyphenyl)-2-methoxyethan-1-amine	4-Ethoxyphenyl	2-Methoxyethylamine	C₁₁H₁₇NO₂	231.72 (HCl salt)	Chiral (1R); high lipophilicity
1-(4-Chlorophenyl)-2-methoxyethan-1-amine	4-Chlorophenyl	2-Methoxyethylamine	C₉H₁₂ClNO	175.65	Electron-withdrawing Cl substituent
1-(4-Fluorophenyl)-2-methoxyethan-1-amine	4-Fluorophenyl	2-Methoxyethylamine	C₉H₁₂FNO	169.20	Enhanced metabolic stability
1-(4-Methoxy-3-methylphenyl)ethan-1-amine	4-Methoxy-3-methylphenyl	Unmodified ethylamine	C₁₀H₁₅NO	165.23	Steric hindrance from methyl
(R)-1-(4-Chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1-amine	4-Chloro-3-fluorophenyl	Trifluoroethylamine	C₈H₇ClF₄N	240.60	Strong electron-withdrawing groups
2-((4-Methoxyphenyl)amino)-1-(4-(methylsulfonyl)phenyl)ethan-1-one	4-Methoxyphenyl, 4-methylsulfonylphenyl	Ketone linkage	C₁₆H₁₇NO₃S	318.38	Anti-inflammatory activity

Key Observations:

Electron-withdrawing groups (e.g., Cl in , CF₃ in ) may reduce electron density on the aryl ring, altering receptor binding compared to the electron-donating ethoxy group.

Amine Chain Modifications :

• The 2-methoxyethylamine chain in the target compound introduces hydrogen-bonding capacity, unlike unmodified ethylamine (e.g., ) or ketone-containing analogs (e.g., ).

Stereochemistry :

• The (1R)-configuration is critical for enantioselective interactions, as seen in other chiral amines like (R)-1-(4-Chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1-amine .

Physicochemical Properties

Table 2: Physicochemical Properties

Compound	LogP (Predicted)	Solubility (HCl Salt)	Hydrogen Bond Donors/Acceptors
(1R)-1-(4-Ethoxyphenyl)-2-methoxyethan-1-amine	2.1	Moderate in water	2 donors, 3 acceptors
1-(4-Chlorophenyl)-2-methoxyethan-1-amine	1.8	Low	1 donor, 2 acceptors
1-(4-Fluorophenyl)-2-methoxyethan-1-amine	1.6	Moderate	1 donor, 2 acceptors

• The target compound’s higher LogP (2.1) reflects greater lipophilicity due to the ethoxy group, favoring blood-brain barrier penetration.